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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hsd17B13-IN-17 is a potent inhibitor of the enzyme 17β-hydroxysteroid dehydrogenase type

13 (HSD17B13). HSD17B13 is primarily expressed in the liver and has been identified as a

promising therapeutic target for nonalcoholic fatty liver disease (NAFLD) and nonalcoholic

steatohepatitis (NASH). This technical guide provides a comprehensive overview of the

chemical structure, properties, and biological activity of Hsd17B13-IN-17, intended to support

researchers and professionals in the field of drug discovery and development.

Chemical Structure and Properties
Detailed information regarding the IUPAC name and SMILES string for Hsd17B13-IN-17 is not

publicly available at this time. The following table summarizes the known chemical properties of

Hsd17B13-IN-17.

Property Value

Molecular Formula C20H16ClFN2O4S

Molecular Weight 418.87 g/mol
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A detailed breakdown of other physicochemical properties such as melting point, boiling point,

solubility, and pKa is not currently available in public resources.

Biological Activity
Hsd17B13-IN-17 is a potent inhibitor of HSD17B13. The in vitro inhibitory activity of

Hsd17B13-IN-17 has been characterized using different substrates.

Substrate IC50

Estradiol < 0.1 µM

Leukotriene B3 < 1 µM

Mechanism of Action and Signaling Pathway
HSD17B13 is understood to play a significant role in hepatic lipid metabolism. Its inhibition is a

key area of investigation for the treatment of NAFLD and NASH. The precise signaling pathway

by which Hsd17B13-IN-17 exerts its effects is a subject of ongoing research. However, a

general understanding of the HSD17B13 pathway in the context of NAFLD provides a

framework for its mechanism of action.
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Click to download full resolution via product page

Caption: Simplified signaling pathway of HSD17B13 in NAFLD and the point of inhibition by

Hsd17B13-IN-17.

Experimental Protocols
Detailed experimental protocols for the synthesis and specific biological assays of Hsd17B13-
IN-17 are not publicly available. However, a general workflow for characterizing HSD17B13

inhibitors can be described.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15138460?utm_src=pdf-body-img
https://www.benchchem.com/product/b15138460?utm_src=pdf-body
https://www.benchchem.com/product/b15138460?utm_src=pdf-body
https://www.benchchem.com/product/b15138460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Compound Synthesis

In Vitro HSD17B13 Inhibition Assay

Cell-Based Assays

In Vivo Animal Models of NAFLD

Data Analysis and Interpretation

End

Click to download full resolution via product page

Caption: General experimental workflow for the evaluation of HSD17B13 inhibitors.

General In Vitro HSD17B13 Inhibition Assay
Objective: To determine the in vitro potency of Hsd17B13-IN-17 against HSD17B13.

Materials:
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Recombinant human HSD17B13 enzyme

Substrate (e.g., Estradiol or Leukotriene B3)

NAD+ (cofactor)

Assay buffer (e.g., Tris-HCl, pH 7.4)

Hsd17B13-IN-17

Detection reagent for NADH

Procedure:

Prepare a serial dilution of Hsd17B13-IN-17.

In a microplate, add the HSD17B13 enzyme, assay buffer, and the test compound at various

concentrations.

Initiate the reaction by adding the substrate and NAD+.

Incubate at a controlled temperature (e.g., 37°C) for a specific time.

Stop the reaction and measure the amount of NADH produced using a suitable detection

method (e.g., fluorescence or luminescence).

Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-

response curve.

Conclusion
Hsd17B13-IN-17 is a potent inhibitor of HSD17B13 and serves as a valuable tool for studying

the role of this enzyme in liver diseases. While detailed chemical and experimental information

is limited in the public domain, this guide provides a foundational understanding of its

properties and biological context. Further research is necessary to fully elucidate its

mechanism of action and therapeutic potential.
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[https://www.benchchem.com/product/b15138460#hsd17b13-in-17-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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